1-Chloro-4-dodecylbenzene

• CAS No.: 101874-34-4
• Molecular Formula: C18H29Cl
• Molecular Weight: 280.9 g/mol
• IUPAC Name: 1-chloro-4-dodecylbenzene
• InChI: InChI=1S/C18H29Cl/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16H,2-12H2,1H3
• InChI Key: USIYBUYBZOVDPD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)Cl

Description

1-Chloro-4-dodecylbenzene is a chlorinated aromatic compound featuring a chlorine atom at the para position and a dodecyl (12-carbon alkyl) chain.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key parameters of 1-Chloro-4-dodecylbenzene with structurally related compounds from the evidence:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Density (g/cm³)	Regulatory Status
This compound	Not provided	C₁₈H₂₉Cl	~268.9 (estimated)	Chlorine + dodecyl chain	N/A	Likely EINECS-listed*
1-(2-Chloroethoxy)-4-dodecylbenzene	94160-15-3	C₂₀H₃₃ClO	336.9	Chloroethoxy + dodecyl chain	N/A	EINECS/EC Inventory
4-Chlorobenzyl chloride	104-83-6	C₇H₆Cl₂	161.03	Chlorine + chloromethyl group	1.26	Not specified
1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9	C₁₃H₁₀BrCl	281.58	Bromophenylmethyl + chlorine	N/A	Not specified

Notes:

• Hydrophobicity : The dodecyl chain in this compound likely enhances its lipophilicity compared to smaller substituents (e.g., chloromethyl in 4-Chlorobenzyl chloride) .
• Reactivity : Chlorine in this compound is less reactive than the chloromethyl group in 4-Chlorobenzyl chloride, which undergoes nucleophilic substitution more readily .
• Regulatory Status : 1-(2-Chloroethoxy)-4-dodecylbenzene is listed in EINECS and EC Inventory, suggesting similar regulatory scrutiny for the target compound .

Functional and Application Differences

• Surfactant Potential: The dodecyl chain in this compound may confer surfactant-like properties, unlike 4-Chlorobenzyl chloride, which is used as a reactive intermediate in pharmaceutical synthesis .
• Thermal Stability : Long alkyl chains (e.g., dodecyl) improve thermal stability compared to halogenated short-chain analogs like 1-(Bromophenylmethyl)-4-chlorobenzene .
• Toxicity Profile : Compounds with bulky alkyl chains (e.g., dodecyl) may exhibit lower acute toxicity due to reduced bioavailability compared to smaller, more reactive molecules like 4-Chlorobenzyl chloride .